6-Aminobenzothiazole

• IUPAC Name: 1,3-benzothiazol-6-amine
• InChI: InChI=1S/C7H6N2S/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H,8H2
• InChI Key: FAYAYUOZWYJNBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)SC=N2
• Molecular Formula: C7H6N2S
• DSSTOX Substance ID: DTXSID90201443
• Molecular Weight: 150.20 g/mol
• CAS No.: 533-30-2

Description

6-Aminobenzothiazole can be prepared from 6-nitrobenzothiazole via sonochemical reduction method.

Scientific Research Applications

Antitumor Activity

6-Aminobenzothiazole and its derivatives have been extensively researched for their antitumor properties. A study by Stojković et al. (2006) investigated the antitumor efficiency of novel fluoro-substituted 6-amino-2-phenylbenzothiazole hydrochloride salts. These compounds exhibited significant antitumor activity in vivo against melanoma, fibrosarcoma, and squamous cell carcinoma. The cytotoxic effect of these benzothiazoles was selective, cell-specific, and dose-dependent (Stojković et al., 2006). Another research by Racané et al. (2006) synthesized novel derivatives of 6-amino-2-phenylbenzothiazole, which showed cytostatic activities against various human cancer cell lines (Racané et al., 2006).

Antimicrobial Activity

This compound derivatives have also been explored for their antimicrobial properties. Catalano et al. (2013) synthesized a series of 6-substituted 2-aminobenzothiazole derivatives, which showed significant antifungal activity, particularly against Candida species (Catalano et al., 2013). Similarly, novel fluoroquinolone derivatives linked with 6-substituted-2-aminobenzothiazoles were synthesized by Sharma et al. (2017), displaying excellent antibacterial activity against various bacterial strains (Sharma et al., 2017).

Neuropharmacological Properties

The neuropharmacological effects of 2-aminobenzothiazoles were studied by Funderburk et al. (1953), who found that these compounds predominantly affect spinal interneurons in the central nervous system (Funderburk et al., 1953).

Corrosion Inhibition

The utility of this compound derivatives in corrosion inhibition has been investigated in studies such as Quraishi et al. (1997) and (1996). These studies revealed the efficacy of these compounds in inhibiting the corrosion of metals in acidic environments (Quraishi et al., 1997) (Quraishi et al., 1996).

Interaction with Proteins

The interaction of 2-aminobenzothiazole with human serum albumin was explored by Sun et al. (2012), providing insights into the molecular transportation mechanism and biotoxicity of these derivatives in vivo (Sun et al., 2012).

Mechanism of Action

Target of Action

6-Aminobenzothiazole primarily targets MmpL3 , a mycobacterial mycolic acid transporter . This transporter plays a crucial role in the survival and virulence of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, MmpL3, leading to the inhibition of the transporter’s function . This interaction disrupts the normal functioning of the bacteria, thereby inhibiting its growth and survival .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the mycolic acid transport pathway in Mycobacterium tuberculosis . By inhibiting MmpL3, the compound disrupts the transport of mycolic acids, essential components of the bacterial cell wall. This disruption leads to downstream effects such as compromised cell wall integrity and ultimately, bacterial death .

Pharmacokinetics

The compound’s interaction with β-cyclodextrin has been studied . β-cyclodextrin is known to improve the solubility and stability of guest molecules, potentially enhancing the bioavailability of this compound .

Result of Action

The primary result of this compound’s action is the inhibition of Mycobacterium tuberculosis growth . By targeting and inhibiting MmpL3, the compound disrupts mycolic acid transport, leading to bacterial death .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its interaction with β-cyclodextrin can affect its solubility and stability . Furthermore, the compound’s efficacy may be influenced by factors such as pH, temperature, and the presence of other substances in the environment .

Safety and Hazards

6-Aminobenzothiazole is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

6-Aminobenzothiazole may be used in the synthesis of various compounds, including 1-(6-amino-benzothiazolyl)-3-chloro-5-methoxytriazine, 6-[(4-N,N-dimethylaminophenyl)diazenyl]benzothiazole, 6-[(2-hydroxy-1-naphthyl)diazenyl]benzothiazole, and 6-dimethylaminobenzothiazole. The future development trend and prospect of the synthesis of benzothiazole compounds are related to green chemistry.

Biochemical Analysis

Biochemical Properties

6-Aminobenzothiazole is known to interact with various enzymes, proteins, and other biomolecules. For instance, it has been used in the synthesis of various biologically active compounds . The nature of these interactions often involves the amino group on the benzothiazole ring, which can form bonds with other molecules, thereby altering their properties or functions .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It has been found to exhibit antimicrobial, anti-inflammatory, and antitumor effects . These effects are likely due to the compound’s interactions with various cellular components, including cell signaling pathways, gene expression mechanisms, and metabolic processes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. For instance, it can bind to enzymes, potentially inhibiting or activating them . It may also induce changes in gene expression, thereby influencing cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Information on the compound’s stability, degradation, and long-term effects on cellular function can be obtained from in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Studies have shown that it exhibits biological activity at certain doses, while at high doses, it may have toxic or adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It can interact with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Synthesis routes and methods I

Procedure details

To a solution of SnCl2 (1.5 g, 1.9 mmol) and 5 mL of con.HCl was added 6-nitrobenzothiazole (0.60 g, 3.4 mmol) in a portion and resulting reaction mixture was stirred for 1 h at 25° C. The reaction mixture was basified with aqueous NaOH and extracted with EtOAc. Combined organic layers were dried over Na2SO4 and concentrated in vacuo, yielding an oil (0.47 g, 3.2 mmol, 96%) which was identified as the amine (>95%) and subjected to the following reaction without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 6-nitrobenzothiazole (3.8 g, 0.02 mol) in 40 ml 2N HCl was added SnCl2 (15.9 g, 0.06 mol), and the mixture was stirred at room temperature overnight. The reaction mixture was treated with concentrated NH4OH to pH 11 and extracted with ethyl acetate (3×150 ml). The combined organic phase was concentrated under reduced pressure. The residue was purified (silica gel chromatography) to give benzo[d]thiazol-6-amine (3 g, 72%).